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Compound of Interest

Compound Name: Mesembrenone

Cat. No.: B1676307 Get Quote

For researchers, scientists, and drug development professionals, ensuring laboratory safety

and procedural accuracy is paramount. This document provides essential, immediate safety

and logistical information for the handling of Mesembrenone, including detailed operational

and disposal plans to foster a secure and efficient research environment. Mesembrenone and

its analogues are alkaloids found in plants like Sceletium tortuosum and are investigated for

their potential antidepressant, anxiolytic, and cognitive-enhancing effects.[1]

Hazard Summary

A thorough understanding of the potential hazards is the first line of defense. Mesembrenone
is often supplied in a solvent such as acetonitrile or ethanol, presenting a dual hazard: the

inherent toxicological properties of the alkaloid and the flammability and toxicity of the solvent.

[2][3][4] The product is classified and labeled according to the Globally Harmonized System

(GHS).[5]
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Hazard Classification Description

Acute Toxicity (Oral, Dermal, Inhalation)
Harmful if swallowed, in contact with skin, or if

inhaled.[2][5]

Eye Irritation Causes serious eye irritation.[2][5]

Skin Irritation Causes skin irritation.

Specific target organ toxicity May cause respiratory irritation.

Flammability (when in solvent)
The typical solvent, acetonitrile, is a highly

flammable liquid and vapor.[2][5]

Personal Protective Equipment (PPE)
Strict adherence to PPE protocols is mandatory to mitigate risks of exposure and physical

hazards. The following PPE is required for all personnel handling Mesembrenone:
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PPE Category Specification Rationale

Eye and Face Protection
Chemical safety goggles and a

face shield.[2][6]

Protects against splashes of

the solution which can cause

serious eye irritation.[2][5]

Hand Protection

Chemical-resistant, powder-

free, disposable gloves (e.g.,

nitrile rubber).[2][7]

Prevents skin contact, as the

substance is harmful upon

dermal absorption.[2] Gloves

should be changed regularly

(e.g., every 30-60 minutes) or

immediately if contaminated.[8]

Body Protection

A flame-retardant, fully

buttoned lab coat and closed-

toe shoes.[2][7]

Protects against skin contact

and provides a barrier in case

of small spills or splashes. The

flammable nature of the

solvent necessitates flame-

retardant apparel.[2]

Respiratory Protection

A properly fitted respirator

(e.g., an organic vapor

respirator or N95/N100 particle

mask) should be used,

especially when handling

powders or creating aerosols.

[2][8]

Use in a certified chemical

fume hood is recommended to

avoid inhalation.[7] Surgical

masks offer little to no

protection from drug exposure.

[8]

Operational Plan: Handling, Storage, and Disposal
A systematic approach to handling Mesembrenone is crucial for both safety and experimental

integrity.

Handling:

Ensure good ventilation/exhaustion at the workplace, preferably within a chemical fume

hood.[5][7]

Avoid breathing dust, fumes, gas, mist, vapors, or spray.[5]
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Wash hands and any exposed skin thoroughly after handling.[5]

Do not eat, drink, or smoke when using this product.[5]

Keep away from heat, sparks, open flames, and hot surfaces.[5]

Use only non-sparking tools and take precautionary measures against static discharge.[5]

Ground and bond container and receiving equipment.[5]

Storage:

Store in a cool, well-ventilated place.[5]

Keep the container tightly sealed.[5]

Recommended long-term storage is at -20°C.[1]

Store away from ignition sources.[9]

Disposal:

Dispose of contaminated waste and excess material in accordance with federal, state, and

local regulations.

Contaminated clothing should be removed and washed before reuse.[5]

Emergency Procedures
First Aid Measures:

If Swallowed: Call a poison center or doctor if you feel unwell. Rinse mouth.[5] Do NOT

induce vomiting.[9]

If on Skin (or hair): Take off immediately all contaminated clothing. Rinse skin with

water/shower.[5] Wash with plenty of soap and water.

If Inhaled: Remove person to fresh air and keep comfortable for breathing.[5] Call a poison

center or doctor if you feel unwell.
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If in Eyes: Rinse cautiously with water for several minutes. Remove contact lenses, if present

and easy to do. Continue rinsing.[5] If eye irritation persists, get medical advice/attention.[5]

Fire-Fighting Measures:

Suitable Extinguishing Media: Use CO2, powder, or water spray.[5]

Special Hazards: Development of hazardous combustion gases or vapors is possible in the

event of a fire.

Protective Equipment: Wear a self-contained breathing apparatus and protective clothing.[9]
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Safe Handling Workflow for Mesembrenone

Preparation
- Review SDS

- Verify fume hood function

Don PPE
- Safety Goggles & Face Shield

- Nitrile Gloves
- Flame-Retardant Lab Coat

Chemical Handling
- Work in fume hood
- Ground equipment

- Avoid aerosol generation

Spill or Exposure?

Emergency Spill Protocol
- Evacuate area
- Alert supervisor

- Use spill kit

Spill

First Aid
- Skin: Wash with water
- Eyes: Rinse for 15 min

- Inhalation: Move to fresh air
- Ingestion: Seek medical aid

Exposure

Experimental Procedure
- Perform work

- Keep containers sealed

No

Post-Experiment Cleanup
- Decontaminate surfaces

- Segregate waste

Waste Disposal
- Collect in labeled, sealed container

- Follow institutional hazardous waste protocol

Doff PPE
- Remove gloves first

- Wash hands thoroughly

Storage
- Store at -20°C

- Tightly sealed container
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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